Cas no 695-77-2 (1,2,3,4-Tetrachlorocyclopentadiene)

• Product Name: 1,2,3,4-Tetrachlorocyclopentadiene
• CAS No: 695-77-2
• MF: C₅H₂Cl₄
• MW: 203.881377696991
• MDL: MFCD01735237
• CID: 507417
• PubChem ID: 12758
• Update Time: 2025-07-28

1,2,3,4-Tetrachlorocyclopentadiene Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentadiene,1,2,3,4-tetrachloro-
• 1,2,3,4-Tetrachloro-1,3-cyclopentadiene
• TETRACHLOROCYCLOPENTADIENE
• 1,2,3,4-terachlorocyclopentadiene
• 1,2,3,4-Tetrachlor-cyclopenta-1,3-dien
• 1,2,3,4-Tetrachlor-cyclopentadien
• 1,2,3,4-tetrachloro-cyclopenta-1,3-diene
• 1,2,3,4-tetrachloro-cyclopentadiene
• 1,2,3,4-Tetrachlorocyclopentadiene
• 2,3,4,5-Tetrachlorocyclopentadiene
• Nsc18221
• DTXSID2024321
• C5H2Cl4
• 1, 1,2,3,4-tetrachloro-
• EN300-270124
• 695-77-2
• SCHEMBL3173075
• NSC 18221
• 2,4,5-Tetrachlorocyclopentadiene
• 1,3-CYCLOPENTADIENE, 1,2,3,4-TETRACHLORO-
• 1,3-Cyclopentadiene, tetrachloro-
• NSC-18221
• InChI=1/C5H2Cl4/c6-2-1-3(7)5(9)4(2)8/h1H
• NS00125036
• 1,2,3,4-tetrachlorocyclopenta-1,3-diene
• RLKOAZNVJZJJFB-UHFFFAOYSA-N
• 1,3,4-Tetrachloro-1,3-cyclopentadiene
• 77323-85-4
• 1,3,4-Tetrachlorocyclopentadiene

• MDL： MFCD01735237
• Inchi： 1S/C5H2Cl4/c6-2-1-3(7)5(9)4(2)8/h1H2
• InChI Key： RLKOAZNVJZJJFB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 201.89126
• Monoisotopic Mass: 201.891061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.3

Experimental Properties

• Density: 1.6439 (rough estimate)
• Boiling Point: 262.77°C (rough estimate)
• Refractive Index: 1.5760 (estimate)
• PSA: 0
• LogP: 3.76850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl chlorides

Additional information on 1,2,3,4-Tetrachlorocyclopentadiene

1,3-Cyclopentadiene, 1,2,3,4-Tetrachloro-: A Comprehensive Overview

1,3-Cyclopentadiene, 1,2,3,4-tetrachloro- (CAS No: 695-77-2) is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of cyclic dienes and is characterized by its five-membered ring structure with four chlorine substituents and two double bonds. The molecule's structure makes it highly reactive and valuable in various chemical processes.

The cyclopentadiene core of this compound is a conjugated diene system, which contributes to its stability and reactivity. The presence of four chlorine atoms at positions 1, 2, 3, and 4 further enhances its chemical properties. This compound is widely used in the synthesis of other chemicals due to its ability to undergo various types of reactions such as Diels-Alder reactions and electrophilic additions.

Recent studies have highlighted the importance of 1,3-cyclopentadiene derivatives in the field of materials science. Researchers have explored the use of this compound in the synthesis of advanced polymers and composites. For instance, a study published in *Advanced Materials* demonstrated that incorporating tetrachlorocyclopentadiene into polymer matrices significantly improves their thermal stability and mechanical properties.

In addition to its role in polymer chemistry, 1,3-cyclopentadiene derivatives have found applications in pharmaceuticals and agrochemicals. The compound's ability to act as a precursor for bioactive molecules has made it a valuable intermediate in drug discovery processes. A recent paper in *Journal of Medicinal Chemistry* reported the use of tetrachlorocyclopentadiene in synthesizing novel antifungal agents with enhanced efficacy.

The synthesis of 1,3-cyclopentadiene derivatives has also been a subject of extensive research. Traditional methods involve the chlorination of cyclopentadienes under specific conditions; however, modern techniques focus on improving yield and reducing environmental impact. For example, researchers at the University of California have developed a catalytic process that significantly enhances the efficiency of tetrachlorocyclopentadiene production.

From an environmental standpoint, understanding the behavior of tetrachlorocyclopentadiene in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions but can persist in certain environments if not properly managed. Regulatory bodies have emphasized the importance of sustainable practices during its production and handling to minimize ecological impact.

In conclusion, 1,3-cyclopentadiene derivatives, particularly tetrachlorocyclopentadiene, continue to play a pivotal role across multiple industries due to their unique chemical properties and versatility. Ongoing research aims to unlock new applications while ensuring sustainable practices are maintained throughout their lifecycle.